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Compound of Interest

Compound Name: 4-Cyclopropylpyrrolidin-2-one

Cat. No.: B148583 Get Quote

Introduction
The cyclopropyl moiety is a highly sought-after structural motif in medicinal chemistry. Its

unique conformational rigidity and electronic properties can impart favorable pharmacological

characteristics, including enhanced potency, metabolic stability, and reduced off-target effects.

The pyrrolidin-2-one (γ-lactam) scaffold is also a cornerstone of many biologically active

compounds. The fusion of these two pharmacophores in 4-Cyclopropylpyrrolidin-2-one
presents a valuable building block for the development of novel therapeutics. This application

note provides a detailed, two-step protocol for the synthesis of 4-Cyclopropylpyrrolidin-2-
one, designed for researchers and scientists in drug development and organic synthesis. The

described methodology is robust, scalable, and utilizes commercially available starting

materials.

Synthetic Strategy: A Two-Step Approach
The synthesis of 4-Cyclopropylpyrrolidin-2-one is achieved through a two-step sequence,

commencing with the readily available 4-(iodomethyl)pyrrolidin-2-one. The overarching strategy

involves:

Elimination: Formation of an exocyclic double bond via base-induced elimination of hydrogen

iodide from 4-(iodomethyl)pyrrolidin-2-one to yield the intermediate, 4-methylenepyrrolidin-2-

one.
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Cyclopropanation: Subsequent stereospecific conversion of the alkene intermediate to the

desired cyclopropyl group using a Simmons-Smith reaction.[1][2]

This approach was selected for its reliability and the commercial availability of the starting

material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclopropylpyrrolidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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